Cas no 113458-66-5 (Benzaldehyde,2-methoxy-,2-[4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido[5,4-e]-1,2,4-triazin-4a(2H)-yl)phenyl]hydrazone)
![Benzaldehyde,2-methoxy-,2-[4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido[5,4-e]-1,2,4-triazin-4a(2H)-yl)phenyl]hydrazone structure](https://www.kuujia.com/scimg/cas/113458-66-5x300.png)
113458-66-5 structure
Product Name:Benzaldehyde,2-methoxy-,2-[4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido[5,4-e]-1,2,4-triazin-4a(2H)-yl)phenyl]hydrazone
CAS No:113458-66-5
Molecular Formula:C21H21N7O4
Molecular Weight:435.43594
CID:142906
PubChem ID:9570994
Benzaldehyde,2-methoxy-,2-[4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido[5,4-e]-1,2,4-triazin-4a(2H)-yl)phenyl]hydrazone Properties
Names and Identifiers
-
- Benzaldehyde,2-methoxy-,2-[4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido[5,4-e]-1,2,4-triazin-4a(2H)-yl)phenyl]hydrazone
- 4a-[4-[(2E)-2-[(2-methoxyphenyl)methylidene]hydrazinyl]phenyl]-6,8-dimethyl-2,4-dihydropyrimido[5,4-e][1,2,4]triazine-3,5,7-trione
- Benzaldehyde,2-methoxy-,2-[4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido[5,4-e]-1,2,4-triazin-4a(2H)-yl)phenyl]h
- Benzaldehyde, 2-methoxy-, (4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido(5,4-e)-1,2,4-triazin-4a(2H)-yl)phenyl)hydrazone
- BRN 5672165
- 113458-66-5
-
- InChIKey: QHRFNBXJWABVQV-WSDLNYQXSA-N
- Inchi: InChI=1S/C21H21N7O4/c1-27-17-21(23-19(30)26-25-17,18(29)28(2)20(27)31)14-8-10-15(11-9-14)24-22-12-13-6-4-5-7-16(13)32-3/h4-12,24H,1-3H3,(H2,23,26,30)/b22-12+
- SMILES: COC1=CC=CC=C1/C=N/NC1=CC=C(C23C(=O)N(C)C(=O)N(C)C2=NNC(N3)=O)C=C1
Computed Properties
- Exact Mass: 435.16573
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 5
- Monoisotopic Mass: 435.165502
- Heavy Atom Count: 32
- Complexity: 823
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 128
Experimental Properties
- PSA: 127.73
- Refractive Index: 1.695
- Density: 1.439
Benzaldehyde,2-methoxy-,2-[4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido[5,4-e]-1,2,4-triazin-4a(2H)-yl)phenyl]hydrazone Related Literature
-
1. Back cover
-
J. Zhu,H. L. Zhan,X. Y. Miao,Y. Song,K. Zhao Phys. Chem. Chem. Phys., 2016,18, 27175-27178
-
Olivier Reynes,Christophe Bucher,Jean-Claude Moutet,Guy Royal,Eric Saint-Aman Chem. Commun., 2004, 428-429
-
Dan Sun,Guanhua Jin,Haiyan Wang,Ping Liu,Yu Ren,Yifan Jiang,Yougen Tang,Xiaobing Huang J. Mater. Chem. A, 2014,2, 12999-13005
-
Chenghao Luo,Long Huang,Yikun Chen,Hao Ren,Hao Liu,Zhaohui Liu RSC Adv., 2022,12, 3431-3436
-
E. Milke,R. Köppe,M. Binnewies Dalton Trans., 2013,42, 1417-1426
-
Bin Huang,Xiangmeng Deng,Hui Jin,Kunming Liu,Shanshan Chen,Zaifei Ma,Jiyeon Oh,Changduk Yang,Jinbiao Liu,Lie Chen J. Mater. Chem. A, 2022,10, 18714-18722
-
Zixian Bao,Ping Gao,Guixue Xia,Zhiguo Wang,Ming Kong,Chao Feng,Xiaojie Cheng,Ya Liu,Xiguang Chen J. Mater. Chem. B, 2016,4, 3936-3944
-
Olaf Kühl Dalton Trans., 2003, 949-952
-
Mark Maric,Wilhelm van Bronswijk,Simon W. Lewis,Kari Pitts Anal. Methods, 2012,4, 2687-2693
113458-66-5 (Benzaldehyde,2-methoxy-,2-[4-(3,4,5,6,7,8-hexahydro-6,8-dimethyl-3,5,7-trioxopyrimido[5,4-e]-1,2,4-triazin-4a(2H)-yl)phenyl]hydrazone) Related Products
- 459-46-1(4-fluorobenzyl bromide)
- 459-04-1(2-(4-fluorophenyl)acetyl chloride)
- 93-65-2(Mecoprop)
- 111-46-6(Diethylene Glycol)
- 3970-39-6(2-chloro-1-methoxy-3-nitro-benzene)
- 83-88-5(Riboflavin)
- 111-27-3(1-Hexanol)
- 3027-21-2(Dimethoxy(methyl)(phenyl)silane)
- 3153-26-2(Vanadium(IV) Oxide Acetylacetonate)
- 104-10-9(4-Aminophenethyl alcohol)
Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk
https://www.cfsilicones.com/

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk
http://www.hbganmiao.com/

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
atkchemica
Gold Member
CN Supplier
Reagent
http://www.atkchemical.com/
